Cas no 14008-48-1 (Bisoxatin Acetate)

• Product Name: Bisoxatin Acetate
• CAS No: 14008-48-1
• MF: C₂₄H₁₉NO₆
• MW: 417.410766839981
• CID: 149717
• PubChem ID: 26391
• Update Time: 2025-05-24

Bisoxatin Acetate Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one,2,2-bis[4-(acetyloxy)phenyl]-
• [4-[2-(4-acetyloxyphenyl)-3-oxo-4H-1,4-benzoxazin-2-yl]phenyl] acetate
• BISOXATIN ACETATE
• EINECS 237-820-5
• Exodol
• Kritel Tropfen
• Laxonalin
• Maratan
• Metrolax
• Talsis
• Tasis
• Wylaxine
• Wy-8138
• 2,2-Bis(p-acetoxyphenyl)-2H-1,4-benzoxazin-3(4H)-one
• 2,2-bis(4-acetoxyphenyl)-2H-1,4-benzoxazin-3(4H)-one
• DTXSID1048839
• 79W5LFS83K
• Bisoxatin acetate [USAN:JAN]
• BISOXATIN ACETATE [MART.]
• Benzamide, 4-amino-N-(2-hydroxyethyl)-
• 2,2-Bis(p-hydroxyphenyl)-2H-1,4-benzoazin-3(4H)-one diacetate
• CHEMBL2106004
• BCP31468
• FT-0724909
• BISOXATIN ACETATE [USAN]
• 4,4'-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-2,2-diyl)bis(4,1-phenylene) diacetate
• WY 8138
• Bisoxatin acetate (JAN/USAN)
• 14008-48-1
• DTXCID8028765
• DB14654
• BISOXATIN ACETATE [JAN]
• D01191
• 2H-1,4-Benzoxazin-3(4H)-one, 2,2-bis(4-(acetyloxy)phenyl)-
• CHEBI:31294
• BISOXATIN ACETATE [WHO-DD]
• SCHEMBL364629
• 2,2-Bis(4-(acetyloxy)phenyl)-2H-1,4-benzoxazin-3(4H)-one diacetate
• 2,2-Bis(4-acetoxyphenyl)-3-oxo-2,3-dihydrobenz-1,4-oxazine
• Q27266785
• 2,2-Bis(p-hydroxyphenyl)-2H-1,4-benzoxazin-3(4H)-one diacetate
• (3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-2,2-diyl)bis(4,1-phenylene) diacetate
• UNII-79W5LFS83K
• BISOXATIN ACETATE [MI]
• 2H-1,4-Benzoazin-3(4H)-one, 2,2-bis(4-(acetoxy)phenyl)-
• BRN 0589169
• Tox21_113321
• AKOS040750816
• 2H-1,4-BENZOXAZIN-3-(4H)-ONE, 2,2-BIS(p-HYDROXYPHENYL)-, DIACETATE
• NCGC00182998-01
• NS00024540
• CAS-14008-48-1
• BISOXATINACETATE
• HY-117749
• Bisoxatin (acetate)
• CS-0067609
• ZCBJDQBSLZREAA-UHFFFAOYSA-N
• Bisoxatin Acetate

• Inchi： 1S/C24H19NO6/c1-15(26)29-19-11-7-17(8-12-19)24(18-9-13-20(14-10-18)30-16(2)27)23(28)25-21-5-3-4-6-22(21)31-24/h3-14H,1-2H3,(H,25,28)
• InChI Key： ZCBJDQBSLZREAA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2NC(C1(C1C=CC(=CC=1)OC(C)=O)C1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 417.12100
• Monoisotopic Mass: 417.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 90.9A^2

Experimental Properties

• Color/Form: Solid powder
• Density: 1.296
• Melting Point: 190°
• Boiling Point: 604.4°Cat760mmHg
• Flash Point: 319.3°C
• Refractive Index: 1.601
• PSA: 90.93000
• LogP: 3.94990

Bisoxatin Acetate Security Information

• Signal Word：Warning
• Toxicity：LD50 orally in rats, mice: 8000, >10,000 mg/kg (Goldenthal)
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bisoxatin Acetate

Bisoxatin Acetate (CAS No. 14008-48-1): An Overview of Its Properties, Applications, and Recent Research

Bisoxatin Acetate (CAS No. 14008-48-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article aims to provide a comprehensive overview of Bisoxatin Acetate, including its chemical properties, biological activities, and recent advancements in research.

Bisoxatin Acetate is a member of the bisoxazine class of compounds, characterized by its bisoxazine core and acetate substituent. The molecular formula of Bisoxatin Acetate is C₁₄H₁₆N₂O₅, and it has a molecular weight of 292.29 g/mol. The compound is typically synthesized through a series of chemical reactions involving the condensation of appropriate precursors, followed by acetylation to introduce the acetate group.

In terms of physical properties, Bisoxatin Acetate is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration for its use in biological assays and pharmaceutical formulations.

The biological activities of Bisoxatin Acetate have been the subject of extensive research. One of the most notable properties of this compound is its potential as an antimicrobial agent. Studies have shown that Bisoxatin Acetate exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This activity is attributed to its ability to disrupt bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, Bisoxatin Acetate has also been investigated for its anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that Bisoxatin Acetate may have potential applications in the treatment of inflammatory diseases.

Recent studies have also explored the anticancer properties of Bisoxatin Acetate. In vitro experiments have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism underlying this activity involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway.

The potential therapeutic applications of Bisoxatin Acetate have led to increased interest in its development as a drug candidate. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models. These studies have generally shown promising results, with no significant toxic effects observed at therapeutic doses.

In addition to its direct therapeutic applications, Bisoxatin Acetate has also been explored as a lead compound for the development of novel derivatives with enhanced biological activities. Chemical modifications such as substitution at different positions on the bisoxazine core have been investigated to optimize its pharmacological properties.

The structural flexibility of Bisoxatin Acetate makes it an attractive candidate for drug design and development. Researchers are actively working on synthesizing new analogs with improved potency and selectivity for specific targets. These efforts are expected to expand the range of potential applications for this class of compounds.

In conclusion, Bisoxatin Acetate (CAS No. 14008-48-1) is a versatile compound with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its unique structural features make it an attractive candidate for further research and development in the field of medicinal chemistry. As research continues to advance, it is likely that new applications and derivatives of Bisoxatin Acetate will emerge, further expanding its potential impact on human health.